2-(4-Hydroxyphenylthio)acetoanilide
Description
2-(4-Hydroxyphenylthio)acetoanilide is an acetoanilide derivative characterized by a thioether group (-S-) attached to the para position of the phenyl ring, with a hydroxyl (-OH) substituent. Its molecular structure consists of an acetoanilide core (N-phenylacetamide) modified at the aromatic ring, conferring unique physicochemical properties.
Properties
Molecular Formula |
C14H13NO2S |
|---|---|
Molecular Weight |
259.33 g/mol |
IUPAC Name |
2-(4-hydroxyphenyl)sulfanyl-N-phenylacetamide |
InChI |
InChI=1S/C14H13NO2S/c16-12-6-8-13(9-7-12)18-10-14(17)15-11-4-2-1-3-5-11/h1-9,16H,10H2,(H,15,17) |
InChI Key |
FOODOPZIHPCGOP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Analogues with Varied Substituents
Alachlor (2-Chloro-2',6'-Diethyl-N-(Methoxymethyl)acetoanilide)
- Key Functional Groups : Chloro (-Cl), diethyl (-CH₂CH₃), methoxymethyl (-OCH₃).
- Applications : Herbicide, widely used in agriculture for pre-emergent weed control.
- Comparison: Unlike 2-(4-Hydroxyphenylthio)acetoanilide, Alachlor’s chloro and methoxymethyl groups enhance its lipophilicity and stability in soil, making it effective as an agrochemical.
4'-(Sulfooxy)acetoanilide
- Key Functional Groups : Sulfonic acid ester (-OSO₃H).
- Applications : Used as a reference standard in total organic carbon (TOC) analysis.
- Comparison : The sulfonic acid group increases water solubility compared to the thioether and hydroxyl groups in 2-(4-Hydroxyphenylthio)acetoanilide. This property makes 4'-(Sulfooxy)acetoanilide suitable for analytical applications requiring polar matrices .
2-(Dimethylamino)-4'-[(1-Methyl-2-Nitroimidazole-5-yl)Methoxy]acetoanilide
- Key Functional Groups: Dimethylamino (-N(CH₃)₂), nitroimidazole.
- Applications: Experimental antitrypanosomal agent.
- Comparison : The nitroimidazole moiety confers antimicrobial activity, a feature absent in 2-(4-Hydroxyphenylthio)acetoanilide. This highlights how aromatic substituents dictate biological targeting .
Pharmacologically Active Derivatives
Paracetamol (N-(4-Hydroxyphenyl)acetamide)
- Key Functional Groups : Hydroxyl (-OH), acetyl (-COCH₃).
- Applications : Widely used analgesic and antipyretic.
- Comparison : Paracetamol shares the acetoanilide core but lacks sulfur. The hydroxyl group at the para position is critical for its COX-2 inhibition. The thioether in 2-(4-Hydroxyphenylthio)acetoanilide may alter metabolic pathways or toxicity profiles .
Pyrimidine-Acetoanilide Hybrids (e.g., 6-Methyl-1,2,3,4-Tetrahydro-N-Aryl-2-Thio/Oxo-4-Arylpyrimidine-5-Carboxamide)
- Key Functional Groups : Pyrimidine ring, thio/oxo groups.
- Applications : Antioxidant agents with DPPH radical scavenging activity.
- Comparison : The fusion of pyrimidine and acetoanilide enhances electron delocalization, improving antioxidant efficacy. 2-(4-Hydroxyphenylthio)acetoanilide’s sulfur atom may similarly stabilize free radicals, but its activity remains unexplored .
Industrial and Agricultural Derivatives
DD-70 (1,7-Bis(4-Hydroxyphenylthio)-3,5-Dioxaheptane)
- Key Functional Groups : Bis(4-hydroxyphenylthio), dioxaheptane.
- Applications : Rare developer in industrial chemical processes.
Data Table: Key Compounds and Properties
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
